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amino]-4-hydroxybenzamide

Cat. No.: B1671000 Get Quote

Introduction

N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-hydroxybenzamide is a Schiff base

derivative. Schiff bases, characterized by their azomethine group (-C=N-), are a class of

organic compounds that have garnered significant interest in medicinal chemistry due to their

diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The

antimicrobial potential of Schiff bases is often attributed to the imine group, which can interact

with essential biomolecules in microorganisms, leading to the disruption of normal cellular

processes. The specific antimicrobial activity of this compound has not been extensively

reported in publicly available literature; therefore, the following application notes provide a

general framework for its evaluation based on established protocols for similar molecules.

Mechanism of Action (Hypothesized)

The precise mechanism of action for N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-
hydroxybenzamide is not yet elucidated. However, based on the known mechanisms of other

Schiff bases, potential modes of action could include:
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Enzyme Inhibition: The azomethine nitrogen may chelate with metal ions present in the

active sites of microbial enzymes, rendering them inactive.

Cell Wall Disruption: The compound might interfere with the biosynthesis of peptidoglycan in

bacteria, leading to a compromised cell wall and subsequent cell lysis.

DNA Interaction: It may bind to microbial DNA, inhibiting replication and transcription

processes.

Protein Synthesis Inhibition: The compound could potentially interfere with ribosomal

function, thereby halting protein synthesis.

Further research is required to determine the specific molecular targets of this compound.

Data Presentation
Disclaimer: The following data is hypothetical and for illustrative purposes only, as specific

experimental results for N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-
hydroxybenzamide are not available in the cited literature. The tables are structured to show

how experimental data for this compound could be presented.

Table 1: In Vitro Antibacterial Activity of N-[(E)-[4-
(diethylamino)phenyl]methylideneamino]-4-hydroxybenzamide
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Test
Microorganism

Gram Stain

Disk Diffusion
(Zone of
Inhibition in
mm)

Minimum
Inhibitory
Concentration
(MIC) in µg/mL

Minimum
Bactericidal
Concentration
(MBC) in
µg/mL

Staphylococcus

aureus (ATCC

25923)

Gram-positive 18 64 128

Bacillus subtilis

(ATCC 6633)
Gram-positive 20 32 64

Escherichia coli

(ATCC 25922)
Gram-negative 14 128 256

Pseudomonas

aeruginosa

(ATCC 27853)

Gram-negative 12 256 >512

Positive Control

(Ciprofloxacin)
- 30 (for E. coli) 0.015 (for E. coli) 0.03 (for E. coli)

Negative Control

(DMSO)
- 0 >1024 >1024

Table 2: In Vitro Antifungal Activity of N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-
hydroxybenzamide
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Test
Microorganism

Type

Disk Diffusion
(Zone of
Inhibition in
mm)

Minimum
Inhibitory
Concentration
(MIC) in µg/mL

Minimum
Fungicidal
Concentration
(MFC) in
µg/mL

Candida albicans

(ATCC 90028)
Yeast 16 128 256

Aspergillus niger

(ATCC 16404)
Mold 13 256 512

Positive Control

(Fluconazole)
-

25 (for C.

albicans)

0.5 (for C.

albicans)

1 (for C.

albicans)

Negative Control

(DMSO)
- 0 >1024 >1024

Experimental Protocols
The following are detailed protocols for the key antimicrobial assays that can be used to

evaluate N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-hydroxybenzamide.

Protocol 1: Kirby-Bauer Disk Diffusion Assay for
Antimicrobial Susceptibility Testing
This method is used to qualitatively assess the antimicrobial activity of the compound.[1][2][3]

[4][5][6][7]

Materials:

N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-hydroxybenzamide

Sterile 6 mm filter paper disks

Mueller-Hinton Agar (MHA) plates

Test microbial strains (e.g., S. aureus, E. coli)
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Positive control antibiotic disks (e.g., ciprofloxacin)

Negative control (solvent used to dissolve the compound, e.g., DMSO)

Sterile cotton swabs

0.5 McFarland turbidity standard

Sterile saline or broth

Incubator

Procedure:

Inoculum Preparation: Prepare a bacterial suspension in sterile saline or broth, adjusting the

turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

Plate Inoculation: Dip a sterile cotton swab into the inoculum and rotate it against the side of

the tube to remove excess liquid. Swab the entire surface of an MHA plate evenly in three

directions to ensure a uniform lawn of bacterial growth.

Disk Preparation and Application:

Dissolve the test compound in a suitable solvent (e.g., DMSO) to a known concentration.

Impregnate sterile filter paper disks with a specific volume of the compound solution to

achieve the desired dose per disk (e.g., 30 µ g/disk ).

Allow the solvent to evaporate completely from the disks in a sterile environment.

Aseptically place the impregnated disks, along with positive and negative control disks,

onto the inoculated MHA plate. Ensure the disks are firmly pressed onto the agar surface.

Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around

the disk where no microbial growth is visible) in millimeters. A larger zone of inhibition

indicates greater antimicrobial activity.
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Protocol 2: Broth Microdilution Assay for Minimum
Inhibitory Concentration (MIC) Determination
This quantitative method determines the lowest concentration of the compound that inhibits

visible microbial growth.[8][9][10][11][12]

Materials:

N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-hydroxybenzamide stock solution

Sterile 96-well microtiter plates

Mueller-Hinton Broth (MHB) or other suitable broth

Test microbial strains

Positive control antibiotic

Negative control (broth and solvent)

Sterile multichannel pipette and tips

Incubator

Procedure:

Plate Preparation: Add 100 µL of sterile MHB to all wells of a 96-well plate.

Serial Dilution:

Add 100 µL of the test compound stock solution to the first well of a row.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the row. Discard 100 µL from the last well.

Inoculum Preparation: Prepare a microbial suspension and dilute it in broth to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in each well.
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Inoculation: Add 100 µL of the diluted inoculum to each well, resulting in a final volume of

200 µL.

Controls:

Growth Control: A well containing only broth and inoculum.

Sterility Control: A well containing only broth.

Solvent Control: A well containing broth, inoculum, and the highest concentration of the

solvent used.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Result Interpretation: The MIC is the lowest concentration of the compound at which there is

no visible turbidity (microbial growth).

Protocol 3: Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC) Determination
This assay determines the lowest concentration of the compound that kills the microorganisms.

[13][14][15][16][17]

Procedure:

Subculturing: Following the MIC determination, take a 10-100 µL aliquot from each well that

showed no visible growth in the MIC assay.

Plating: Spread the aliquot onto a fresh MHA plate (or other suitable agar).

Incubation: Incubate the plates at 37°C for 24-48 hours.

Result Interpretation: The MBC/MFC is the lowest concentration of the compound that

results in a 99.9% reduction in the initial inoculum, which is typically observed as no colony

growth on the subculture plates.
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Caption: Kirby-Bauer Disk Diffusion Assay Workflow.
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Caption: Workflow for MIC and MBC/MFC Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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